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Compound of Interest

Compound Name: 3-Hydroxyoctanoic Acid-d12

Cat. No.: B13442676

Technical Guide: 3-Hydroxyoctanoic Acid-d12

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile and quality
control measures for 3-Hydroxyoctanoic Acid-d12, a deuterated stable isotope-labeled
internal standard. The information herein is essential for its application in quantitative
bioanalytical studies, metabolic research, and as a tracer in drug development.

Core Analytical Data

The following table summarizes the key analytical specifications for a representative batch of 3-
Hydroxyoctanoic Acid-d12. These values are typical for a high-quality standard used in
research and development.
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Parameter Specification Result
Identity

CAS Number 1215622-76-6[1] Confirmed
Molecular Formula CsHaD1203][1] Confirmed
Molecular Weight 172.28 g/mol [1][2] 172.28

Purity & Impurities

Chemical Purity (by HPLC) >98% 99.5%
Isotopic Purity (D-enrichment) >99 atom % D 99.6 atom % D
Residual Solvents (by GC-HS)  <0.5% Complies
Water Content (by Karl
_ <0.5% 0.2%
Fischer)
Physical Properties
Appearance Pale Beige Waxy Solid[1] Conforms

B Soluble in Chloroform,
Solubility Conforms
Ethanol, Methanol

. 2-8°C Refrigerator, Under inert
Storage Conditions N/A
atmosphere[1]

Experimental Protocols

Detailed methodologies for the key analytical tests performed to generate the data in the table
above are provided below.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

e Objective: To determine the chemical purity of 3-Hydroxyoctanoic Acid-d12 by separating it
from any non-deuterated or other impurities.
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 Instrumentation: Agilent 1260 Infinity Il HPLC system or equivalent, equipped with a Diode
Array Detector (DAD).

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).
» Mobile Phase:

o A:0.1% Formic acid in Water

o B: 0.1% Formic acid in Acetonitrile
e Gradient Program:

0-2 min: 10% B

o

2-15 min: 10% to 90% B

[¢]

15-18 min: 90% B

[e]

18-20 min: 10% B

[e]

e Flow Rate: 1.0 mL/min

e Column Temperature: 30°C

o Detection Wavelength: 210 nm
« Injection Volume: 10 pL

o Sample Preparation: The sample is accurately weighed and dissolved in methanol to a final
concentration of 1 mg/mL.

o Data Analysis: The area percent of the main peak corresponding to 3-Hydroxyoctanoic
Acid-d12 is calculated to determine the chemical purity.

Mass Spectrometry (MS) for Isotopic Purity

o Objective: To confirm the identity and determine the isotopic enrichment of deuterium in 3-
Hydroxyoctanoic Acid-d12.
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 Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with
an electrospray ionization (ESI) source.

 lonization Mode: Negative ESI.
e Mass Range: m/z 100-300.

o Data Analysis: The mass spectrum is analyzed to determine the relative abundance of the
deuterated species (m/z for [M-H]~) compared to the non-deuterated and partially deuterated
species. The isotopic enrichment is calculated based on the intensity of these peaks.

Gas Chromatography-Headspace (GC-HS) for Residual
Solvents

o Objective: To identify and quantify any residual solvents from the synthesis process.

 Instrumentation: Gas chromatograph with a flame ionization detector (FID) and a headspace
autosampler.

e Column: DB-624 or equivalent (30 m x 0.32 mm, 1.8 pm).
e Oven Program:
o Initial temperature: 40°C, hold for 5 min
o Ramp: 10°C/min to 240°C, hold for 5 min
« Injector Temperature: 250°C
e Detector Temperature: 260°C
o Carrier Gas: Helium.
o Headspace Parameters:
o Vial equilibration temperature: 80°C

o Equilibration time: 20 min
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o Data Analysis: The peak areas of any detected solvents are compared to a standard of
known concentration to quantify the amount of each residual solvent.

Visualized Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key processes and
logical connections in the quality control of 3-Hydroxyoctanoic Acid-d12.
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Caption: Quality Control Workflow for 3-Hydroxyoctanoic Acid-d12.
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Contributing Analyses
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Caption: Logical Relationship for Final Purity Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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